

The DIANA Platform: A Technical Guide to Ultrasensitive Biomarker Discovery

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Diana*

Cat. No.: *B7908659*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of biomarker discovery and drug development, the demand for highly sensitive and robust analytical methods is paramount. The DNA-linked Inhibitor Antibody Assay (**DIANA**) has emerged as a powerful technology platform, offering unprecedented sensitivity and quantitative capabilities for the detection and characterization of enzymatic biomarkers. This technical guide provides an in-depth overview of the **DIANA** platform, its core principles, detailed experimental protocols, and its application in the discovery and validation of biomarkers for various diseases, including cancer and infectious diseases.

The **DIANA** technology is a multiwell-plate-based assay that combines the specificity of antibody-based capture with the signal amplification power of quantitative polymerase chain reaction (qPCR)[1]. This innovative approach enables the detection of enzymes in zeptomole amounts, even in complex biological matrices such as blood serum and cell lysates[1][2]. A key feature of the **DIANA** assay is its ability to selectively detect the active form of an enzyme, providing more clinically relevant information than traditional immunoassays that measure total protein levels[3]. Furthermore, its wide dynamic range of up to six logs allows for the accurate determination of enzyme inhibitor constants from a single measurement, making it a valuable tool for high-throughput screening in drug discovery[1][2].

This guide will delve into the technical intricacies of the **DIANA** platform, providing researchers and drug development professionals with the knowledge to effectively implement this

technology in their workflows.

Core Principles of the DIANA Assay

The **DIANA** assay is a versatile platform with two primary applications in biomarker discovery: ultrasensitive enzyme quantification and quantitative inhibitor screening. Both applications share a common foundational workflow that leverages a dual-recognition strategy for the target enzyme.

Enzyme Quantification

The core of the **DIANA** assay for enzyme quantification lies in a three-step process:

- **Capture:** The target enzyme from a biological sample is captured by a specific antibody immobilized on the surface of a multiwell plate. This step ensures the specific isolation of the target enzyme from a complex mixture of proteins.
- **Probing:** The captured enzyme is then probed with a specially designed detection probe. This probe consists of a small-molecule inhibitor of the target enzyme covalently linked to a reporter DNA oligonucleotide. The small molecule binds to the active site of the enzyme, ensuring that only enzymatically active proteins are detected.
- **Quantification:** After washing away the unbound probe, the amount of bound reporter DNA is quantified using qPCR. The resulting quantification cycle (Cq) value is inversely proportional to the logarithm of the amount of the target enzyme in the sample.

Inhibitor Screening

For inhibitor screening, the **DIANA** assay is adapted to a competitive binding format:

- **Capture:** Similar to the quantification assay, the target enzyme is first captured by an immobilized antibody.
- **Competitive Incubation:** The captured enzyme is then incubated with a mixture of the DNA-linked inhibitor probe and a test compound (potential inhibitor). The test compound competes with the probe for binding to the active site of the enzyme.

- **Quantification and Analysis:** The amount of bound probe is quantified by qPCR. A decrease in the amount of bound probe in the presence of the test compound indicates that the compound is an inhibitor of the enzyme. The high sensitivity and wide dynamic range of the assay allow for the direct determination of the inhibitor's potency (K_i value) from a single measurement.

Experimental Protocols

The following sections provide detailed methodologies for performing the **DIANA** assay, based on established protocols for the detection of key biomarkers such as Prostate-Specific Membrane Antigen (PSMA), Carbonic Anhydrase IX (CA-IX), and Influenza Neuraminidase.

General DIANA Protocol

This general protocol can be adapted for different enzyme targets with appropriate modifications to the capture antibody and detection probe.

Materials and Reagents:

- **Capture Antibody:** Specific for the target enzyme.
- **Detection Probe:** Small-molecule inhibitor of the target enzyme linked to a DNA oligonucleotide.
- **Multiwell Plates:** 96- or 384-well plates suitable for immunoassays and qPCR.
- **Buffers:**
 - Tris-buffered saline (TBS): 20 mM Tris-HCl, 150 mM NaCl, pH 7.4.
 - Blocking Buffer: TBS with 1% (w/v) bovine serum albumin (BSA).
 - Wash Buffer: TBS with 0.05% (v/v) Tween-20 (TBST).
- **qPCR Reagents:** qPCR master mix, primers, and probe specific for the reporter DNA sequence.
- **Instrumentation:** Microplate washer, qPCR instrument.

Procedure:

- **Antibody Immobilization:**
 - Dilute the capture antibody in TBS to a concentration of 10 ng/μL.
 - Add 5 μL of the antibody solution to the bottom of each well of the microplate.
 - Incubate overnight at 4°C.
- **Blocking:**
 - Wash the wells three times with Wash Buffer.
 - Add 200 μL of Blocking Buffer to each well.
 - Incubate for 1 hour at room temperature.
- **Sample Incubation:**
 - Wash the wells three times with Wash Buffer.
 - Add the biological sample (e.g., serum, cell lysate) diluted in Blocking Buffer to each well.
 - Incubate for 1-2 hours at room temperature with gentle shaking.
- **Probe Incubation:**
 - Wash the wells three times with Wash Buffer.
 - Add the DNA-linked inhibitor probe diluted in Blocking Buffer to each well. For inhibitor screening, add a mixture of the probe and the test compound.
 - Incubate for 1 hour at room temperature with gentle shaking.
- **Final Washes:**
 - Wash the wells five times with Wash Buffer, followed by two washes with TBS.

- qPCR Quantification:
 - Prepare the qPCR reaction mix containing qPCR master mix, primers, and probe.
 - Add the qPCR reaction mix to each well.
 - Seal the plate and perform qPCR using a standard thermal cycling protocol.

qPCR Protocol

- Primers and Probe: Design primers and a hydrolysis probe (e.g., TaqMan) specific to the reporter DNA sequence of the detection probe.
- Reaction Mix: Prepare a standard qPCR reaction mix according to the manufacturer's instructions.
- Thermal Cycling Conditions:
 - Initial denaturation: 95°C for 10 minutes.
 - 40 cycles of:
 - Denaturation: 95°C for 15 seconds.
 - Annealing/Extension: 60°C for 1 minute.

Data Presentation: Performance Characteristics of the DIANA Assay

The **DIANA** platform has been validated for several clinically relevant biomarkers, demonstrating superior performance compared to traditional methods like ELISA.

Parameter	DIANA Assay	Sandwich ELISA	Reference
Limit of Detection (LOD)	Zeptomole (10-21 mole) range	Picomole (10-12 mole) range	[1]
Dynamic Range	Up to 6 orders of magnitude	2-3 orders of magnitude	[1]
Sample Volume	Microliters of serum or cell lysate	Microliters to milliliters	[1]
Assay Time	4-6 hours	6-8 hours	[4]


Table 1: Comparison of **DIANA** Assay Performance with Sandwich ELISA. This table summarizes the key performance characteristics of the **DIANA** assay in comparison to the standard sandwich ELISA, highlighting **DIANA**'s superior sensitivity and dynamic range.

Biomarker	Application	Key Findings	Reference
PSMA	Prostate Cancer	Ultrasensitive detection in serum; accurate determination of inhibitor potency.	[1]
CA-IX	Cancer (various)	High-throughput screening of compound libraries; identification of novel inhibitors.	[5]
Influenza Neuraminidase	Infectious Disease	Rapid and sensitive screening of antiviral compounds.	[3][6]
CD73	Immuno-oncology	Measurement of enzymatic activity in serum.	[7][8][9]

Table 2: Validated Biomarker Targets for the **DIANA** Assay. This table lists some of the key enzymatic biomarkers that have been successfully targeted and analyzed using the **DIANA** platform, along with their primary applications and key findings.

Mandatory Visualizations

DIANA Experimental Workflow




[Click to download full resolution via product page](#)

Caption: Workflow of the **DIANA** assay for enzyme quantification and inhibitor screening.

Signaling Pathway of Prostate-Specific Membrane Antigen (PSMA)

Prostate-Specific Membrane Antigen (PSMA) is a transmembrane glycoprotein that is highly overexpressed in prostate cancer. Its enzymatic activity is implicated in cell survival and proliferation through the modulation of key signaling pathways.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. DNA-linked Inhibitor Antibody Assay (DIANA) for sensitive and selective enzyme detection and inhibitor screening - PMC [pmc.ncbi.nlm.nih.gov]
- 2. DNA-linked Inhibitor Antibody Assay (DIANA) for sensitive and selective enzyme detection and inhibitor screening - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. DNA-linked inhibitor antibody assay (DIANA) as a new method for screening influenza neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 4. cdnw8.eu-japan.eu [cdnw8.eu-japan.eu]
- 5. Identification of Novel Carbonic Anhydrase IX Inhibitors Using High-Throughput Screening of Pooled Compound Libraries by DNA-Linked Inhibitor Antibody Assay (DIANA) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. DNA-linked inhibitor antibody assay (DIANA) as a new method for screening influenza neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. nmr-based-assay-for-the-ex-vivo-determination-of-soluble-cd73-activity-in-serum - Ask this paper | Bohrium [bohrium.com]
- 8. Measurement of CD73 enzymatic activity using luminescence-based and colorimetric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. CD73 X-ray Crystallography | Assay Development | Domainex [domainex.co.uk]
- To cite this document: BenchChem. [The DIANA Platform: A Technical Guide to Ultrasensitive Biomarker Discovery]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7908659#the-role-of-diana-in-biomarker-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com